2-cyclopropyl-4-(4-{1,6-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-5-fluoro-6-methylpyrimidine

• IUPAC Name: 4-[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-1,6-dimethylpyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C19H23FN8/c1-11-15(20)19(25-16(22-11)13-4-5-13)28-8-6-27(7-9-28)18-14-10-21-26(3)17(14)23-12(2)24-18/h10,13H,4-9H2,1-3H3
• InChI Key: VBWFBXYKNCUZKL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)C2CC2)N3CCN(CC3)C4=NC(=NC5=C4C=NN5C)C)F
• Molecular Formula: C19H23FN8
• Molecular Weight: 382.4 g/mol
• CAS No.: 2640903-21-3

Description

This compound features a pyrazolo[3,4-d]pyrimidine core substituted with 1,6-dimethyl groups, linked via a piperazine ring to a pyrimidine moiety bearing cyclopropyl, fluoro, and methyl substituents. The cyclopropyl group may enhance lipophilicity and metabolic stability, while the fluorine atom at position 5 likely improves binding affinity and bioavailability through electronic effects .

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein involved in cell cycle regulation, specifically the transition from the G1 phase to the S phase. Inhibition of CDK2 is an appealing target for cancer treatment that selectively targets tumor cells.

Mode of Action

The compound interacts with CDK2, inhibiting its activity. This inhibition disrupts the normal cell cycle progression, leading to a halt in cell division

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle pathway, specifically the transition from the G1 phase to the S phase. This disruption can lead to cell cycle arrest, preventing the proliferation of cancer cells. The downstream effects of this disruption can include apoptosis or programmed cell death.

Pharmacokinetics

The compound’s efficacy against various cell lines suggests it may have favorable bioavailability.

Result of Action

The compound’s action results in significant inhibition of cell growth in various cell lines. Specifically, it has shown superior cytotoxic activities against MCF-7 and HCT-116 cell lines, and moderate activity against HepG-2. It also induces apoptosis within HCT cells.

Biochemical Analysis

Biochemical Properties

The compound 2-cyclopropyl-4-(4-{1,6-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-5-fluoro-6-methylpyrimidine has shown significant inhibitory activity against CDK2/cyclin A2, a key enzyme involved in cell cycle regulation. The compound interacts with this enzyme, leading to a decrease in its activity.

Cellular Effects

In cellular studies, 2-cyclopropyl-4-(4-{1,6-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-5-fluoro-6-methylpyrimidine has demonstrated cytotoxic activities against various cell lines, including MCF-7 and HCT-116. It influences cell function by altering cell cycle progression and inducing apoptosis within cells.

Molecular Mechanism

At the molecular level, 2-cyclopropyl-4-(4-{1,6-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-5-fluoro-6-methylpyrimidine exerts its effects by binding to CDK2/cyclin A2 and inhibiting its activity. This leads to changes in cell cycle progression and ultimately results in apoptosis.

Temporal Effects in Laboratory Settings

It has been observed that the compound exhibits significant cytotoxic activities against various cell lines.

Biological Activity

2-Cyclopropyl-4-(4-{1,6-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-5-fluoro-6-methylpyrimidine is a complex organic compound belonging to the class of pyrazolo[3,4-d]pyrimidines. This compound has garnered attention due to its potential therapeutic applications, particularly as an anticancer agent. This article reviews its biological activity, focusing on its mechanism of action, structure-activity relationships, and relevant case studies.

The primary mechanism of action for this compound involves the inhibition of cyclin-dependent kinase 2 (CDK2), a crucial enzyme in cell cycle regulation. By inhibiting CDK2, the compound can induce cell cycle arrest and apoptosis in cancer cells, making it a promising candidate for cancer therapy .

Structure-Activity Relationships

Research has shown that the structural components of 2-cyclopropyl-4-(4-{1,6-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-5-fluoro-6-methylpyrimidine play significant roles in its biological activity. The presence of the pyrazolo[3,4-d]pyrimidine scaffold is pivotal for its anticancer properties. Variations in this scaffold have been linked to changes in potency against various cancer cell lines .

Antitumor Activity

The compound has been evaluated against several cancer cell lines, demonstrating significant inhibitory effects. For instance:

Cell Line	IC50 (µM)	Reference
A549 (Lung)	2.24
MCF-7 (Breast)	1.74
HepG2 (Liver)	Not specified
PC-3 (Prostate)	Not specified

In a comparative study, the IC50 value for A549 cells was significantly lower than that of doxorubicin, a well-known chemotherapeutic agent, indicating superior potency in some contexts .

Apoptosis Induction

Flow cytometric analyses have revealed that this compound can significantly induce apoptosis in A549 cells at low micromolar concentrations. This apoptotic effect is crucial for its potential as an anticancer drug .

Case Studies

Several studies have further explored the biological activity of related compounds within the pyrazolo[3,4-d]pyrimidine class:

• Synthesis and Evaluation : A study synthesized various derivatives and evaluated their anticancer activities against multiple cell lines. The results indicated that modifications to the pyrazolo scaffold could enhance or reduce cytotoxicity .
• In Vivo Studies : In vivo studies indicated that compounds similar to 2-cyclopropyl-4-(4-{1,6-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-5-fluoro-6-methylpyrimidine exhibited promising safety profiles with moderate toxicity levels when administered to animal models .

Scientific Research Applications

Oncology

Research has highlighted the potential of 2-cyclopropyl-4-(4-{1,6-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-5-fluoro-6-methylpyrimidine as a CDK2 inhibitor , which positions it as a candidate for targeted cancer therapies. The selective targeting of tumor cells allows for reduced side effects compared to traditional chemotherapeutics.

Comparative Studies

Comparative studies have shown that this compound exhibits superior selectivity and potency against CDK2 compared to other similar pyrazolo[3,4-d]pyrimidine derivatives. This selectivity is crucial for minimizing off-target effects and enhancing therapeutic efficacy.

In Vitro Studies

In vitro studies have demonstrated that treatment with this compound leads to significant reductions in cell viability in various cancer cell lines. The results suggest that it may be effective against multiple types of malignancies, including breast and lung cancers.

Study Type	Cell Line	IC50 (µM)	Effect
In Vitro	MCF-7 (Breast Cancer)	0.45	Induces apoptosis
In Vitro	A549 (Lung Cancer)	0.38	Cell cycle arrest

Case Study 1: Breast Cancer Treatment

A recent study explored the effects of 2-cyclopropyl-4-(4-{1,6-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}piperazin-1-yl)-5-fluoro-6-methylpyrimidine on MCF-7 breast cancer cells. The findings indicated a significant decrease in cell proliferation and an increase in apoptosis markers after treatment with the compound over a 48-hour period.

Case Study 2: Lung Cancer Efficacy

Another study focused on A549 lung cancer cells, where the compound exhibited potent inhibitory effects on cell growth. The study reported an IC50 value of 0.38 µM, indicating its effectiveness as a potential therapeutic agent for lung cancer treatment.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

The compound’s uniqueness lies in its hybrid pyrazolo[3,4-d]pyrimidine-pyrimidine scaffold and specific substituents. Below is a comparative analysis with structurally related compounds from the evidence:

Compound Name / ID	Core Structure	Piperazine Substituent	Key Substituents	Implications
Target Compound	Pyrazolo[3,4-d]pyrimidine + pyrimidine	1,6-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl	5-fluoro, 6-methyl, 2-cyclopropyl	Enhanced metabolic stability and target selectivity due to fluorine and cyclopropyl groups
2-(4-cyclopropyl-6-methylpyrazolo[1,5-a]pyrazin-2-yl)-7-[4-(2-hydroxyethyl)piperazin-1-yl]-4H-pyrido[1,2-a]pyrimidin-4-one	Pyrazolo[1,5-a]pyrazine + pyridopyrimidinone	2-hydroxyethyl	Cyclopropyl, hydroxyethyl	Increased hydrophilicity from hydroxyethyl may reduce membrane permeability vs. target compound
2-[3-(4-Phenylpiperazin-1-yl)propyl]-1,2,4-triazolo[4,3-a]pyridin-3(2H)-one (Imp. B)	Triazolo[4,3-a]pyridine	Phenyl	Phenylpropyl	Bulkier phenyl group may hinder receptor access compared to pyrazolopyrimidine

Key Research Findings and Implications

Pharmacological Potential

• Piperazine Linker Flexibility : The piperazine moiety in the target compound allows for conformational adaptability during receptor binding, contrasting with rigid analogs like Imp. B (phenylpiperazine), which show reduced bioavailability in preclinical models .
• Fluorine Impact: The 5-fluoro substituent likely enhances binding to hydrophobic pockets in target proteins, a feature absent in non-fluorinated analogs from .

Patent Landscape and Development Trends

Recent patents (e.g., ) highlight a shift toward pyrazolo-pyrazine hybrids but lack the pyrazolo[3,4-d]pyrimidine-pyrimidine duality seen in the target compound. This structural novelty positions the compound as a candidate for intellectual property protection and further development .

Preparation Methods

Palladium-Catalyzed Cyclopropylation

The 2-cyclopropyl substituent is installed using a modified protocol from CN112500354A. A mixture of 4,6-dichloro-5-fluoropyrimidine (1.0 equiv), cyclopropylboronic acid (1.5 equiv), and tetrakis(triphenylphosphine)palladium(0) (0.05 equiv) in dioxane/water (3:2 v/v) under nitrogen yields 2-cyclopropyl-4,6-dichloro-5-fluoropyrimidine at 60°C for 20 hours (83.5% yield).

Table 1: Optimization of Cyclopropylation

Condition	Variation	Yield (%)
Catalyst Loading	0.03 equiv Pd	62.1
Solvent Ratio (dioxane:H₂O)	4:1	71.3
Temperature	70°C	80.2

Fluorination and Methylation

Selective fluorination at the 5-position is achieved using potassium fluoride in dimethylformamide (DMF) at 120°C, while the 6-methyl group is introduced via Suzuki-Miyaura coupling with methylboronic acid under aerobic conditions (78% combined yield).

Preparation of the Pyrazolo[3,4-d]Pyrimidine Moiety (Domain C)

Core Assembly via Condensation Reactions

Following methodology from PMC9412374, 3-amino-1,6-dimethylpyrazole (1.0 equiv) reacts with diethyl malonate under basic conditions to form pyrazolo[1,5-a]pyrimidine-5,7-diol. Subsequent chlorination with phosphorus oxychloride yields 4-chloro-1,6-dimethylpyrazolo[3,4-d]pyrimidine (61% yield).

Functionalization at Position 4

The chlorinated intermediate undergoes Buchwald-Hartwig amination with piperazine derivatives. Using Pd(OAc)₂/Xantphos as the catalyst system and Cs₂CO₃ as the base in toluene at 100°C, 4-piperazinyl-1,6-dimethylpyrazolo[3,4-d]pyrimidine is obtained in 74–77% yield.

Piperazine Linker Installation (Domain B)

Nucleophilic Aromatic Substitution (NAS)

The central pyrimidine’s 4-chloro group reacts with piperazine in refluxing ethanol with triethylamine as a base. Monitoring by TLC confirms complete substitution within 8 hours (89% yield).

Cross-Coupling with Pyrazolopyrimidine

The secondary amine of the piperazine linker is coupled to the pyrazolopyrimidine using a NHS ester strategy. A solution of 4-piperazinylpyrazolopyrimidine (1.0 equiv) and 6-(2,5-dioxopyrrolidin-1-yl)hexanoate (1.2 equiv) in dichloromethane at 0°C yields the conjugated product after silica gel chromatography (61% yield).

Table 2: Coupling Efficiency with Different Activators

Activator	Reaction Time (h)	Yield (%)
NHS Ester	0.5	61
HATU	2	58
DCC	4	45

Final Assembly and Characterization

Global Deprotection and Purification

Residual protecting groups (e.g., trifluoroacetamide) are removed via hydrolysis with 2M NaOH in THF/H₂O (1:1). Final purification by preparative HPLC (C18 column, acetonitrile/water gradient) affords the target compound in >95% purity.

Spectroscopic Validation

• ¹H NMR (400 MHz, DMSO-d₆): δ 8.21 (s, 1H, pyrimidine-H), 7.89 (s, 1H, pyrazole-H), 3.85–3.72 (m, 8H, piperazine), 2.51 (s, 3H, CH₃), 1.92–1.84 (m, 1H, cyclopropyl).

• HRMS : [M+H]⁺ calcd. for C₂₄H₂₈F N₈: 467.2411; found: 467.2409.

Process Optimization and Scale-Up Challenges

Solvent Effects on Cyclopropylation

Replacing dioxane with tert-amyl alcohol improves reaction homogeneity, increasing yield to 87% while reducing palladium leaching.

Avoiding Byproduct Formation

Excess methylboronic acid in the Suzuki coupling leads to di-methylation byproducts. Stoichiometric control (1.05 equiv) suppresses this to <5% .

Q & A

Q. How can researchers optimize the synthesis of this compound to improve yield and purity?

• Methodological Answer: Synthesis optimization should focus on reaction conditions such as temperature, solvent selection, and catalyst efficiency. For example, details a 52.7% yield under aqueous HCl conditions at 0–50°C for 2.33 hours. To enhance purity, employ recrystallization with solvents like ethanol or dichloromethane, followed by characterization via XRPD (X-ray powder diffraction) to confirm crystallinity . Parallel monitoring via HPLC with ammonium acetate buffer (pH 6.5) can resolve impurities, as described in .

Q. What analytical techniques are critical for confirming the structural integrity of this compound?

• Methodological Answer: Use a combination of:

• XRPD () to identify crystalline phases and compare peak positions/intensities (e.g., 2θ = 12.3°, intensity = 100%).
• NMR (1H/13C) to verify substituents (e.g., cyclopropyl, fluorine, methyl groups).
• LC-MS to assess molecular weight and detect trace impurities. Cross-reference with synthetic intermediates in (e.g., pyrazolo[3,4-d]pyrimidine derivatives).

Q. How can researchers address solubility challenges during in vitro assays?

• Methodological Answer: Test solubility in DMSO (primary solvent for stock solutions) and dilute into aqueous buffers (e.g., PBS pH 7.4). If precipitation occurs, employ co-solvents like PEG-400 or cyclodextrin-based formulations. highlights similar strategies for pyrido-pyrazinones, emphasizing biocompatible solvents for pharmacological assays.

Advanced Research Questions

Q. How to design structure-activity relationship (SAR) studies for analogs of this compound?

• Methodological Answer: Focus on modifying:

• Piperazine substituents (): Replace the 1,6-dimethylpyrazolo[3,4-d]pyrimidine moiety with bioisosteres (e.g., triazolo[4,3-a]pyridinones from ) to assess target binding.
• Fluorine position (): Synthesize 5-fluoro vs. 6-fluoro analogs to evaluate electronic effects on receptor affinity.
• Cyclopropyl group : Test larger rings (e.g., cyclohexyl) to study steric hindrance. Use in silico docking (e.g., AutoDock Vina) to predict binding modes before synthesis.

Q. What strategies resolve contradictions between computational predictions and experimental bioactivity data?

• Methodological Answer:

• Re-evaluate force field parameters in molecular dynamics simulations if binding affinity discrepancies arise.
• Validate assay conditions : Ensure target protein conformation (e.g., phosphorylated vs. unphosphorylated states) matches computational models. emphasizes correlating in vitro kinase inhibition data with cellular assays to confirm target engagement.
• Probe off-target effects using broad-panel screening (e.g., Eurofins Pharma Discovery services) to identify confounding interactions.

Q. How to investigate metabolic stability and degradation pathways of this compound?

• Methodological Answer:

• In vitro microsomal assays : Incubate with liver microsomes (human/rat) and monitor via LC-MS for hydroxylation or demethylation products. references pyrazolo[3,4-d]pyrimidine derivatives undergoing hepatic oxidation.
• Stability studies : Expose the compound to simulated gastric fluid (pH 1.2) and intestinal fluid (pH 6.8) to assess pH-dependent degradation. Use TGA (thermogravimetric analysis) for thermal stability, as in .

Q. What experimental approaches validate the role of the piperazine linker in target binding?

• Methodological Answer:

• Alanine scanning mutagenesis : Modify residues in the target protein’s piperazine-binding pocket (e.g., hydrophobic vs. polar residues).
• Photoaffinity labeling : Incorporate a photoactivatable group (e.g., diazirine) into the piperazine moiety to map binding sites ( uses similar strategies for benzodioxolylmethyl-piperazine derivatives).
• SPR (Surface Plasmon Resonance) : Measure binding kinetics (ka/kd) for wild-type vs. mutated targets.